3-Phenanthryl sulfate
Overview
Description
3-phenanthryl sulfate is a phenanthryl monosulfate. It is a conjugate base of a 3-phenanthryl hydrogen sulfate.
Scientific Research Applications
Electroremediation of Polluted Soils
In a study on electrokinetic treatment of soils polluted with phenanthrene, the use of an anionic surfactant like dodecyl sulfate was found effective in increasing the solubility of phenanthrene, thereby enhancing its transport through the soil. This research suggests potential applications of phenanthryl sulfate in soil remediation technologies (López-Vizcaíno et al., 2014).
Anaerobic Biodegradation of Phenanthrene
Anaerobic biodegradation of phenanthrene, using sulfate-reducing bacteria, demonstrates the role of sulfate in enhancing the biodegradation process. Optimal concentrations of phenanthrene, sulfate, and biomass were identified for maximizing specific phenanthrene removal rates, highlighting the relevance of phenanthryl sulfate in environmental bioremediation (Tsai et al., 2009).
Chromatographic Separation and Detection
Phenanthryl sulfate's utility is also evident in chromatography. A study utilizing iron(II) 1,10-phenanthroline salts for the separation of alkyl sulfonates and sulfates demonstrated the significance of phenanthryl compounds in analytical chemistry, particularly in the detection and separation of various compounds (Pietrzyk et al., 1989).
Environmental Applications
Research into the adsorption of arsenate onto ferrihydrite from aqueous solutions, influenced by media such as sulfate, underscores the potential application of phenanthryl sulfate in water treatment and environmental remediation. This study highlights the importance of sulfate in such processes (Jia & Demopoulos, 2005).
Magnetic Refrigerants
Phenanthryl sulfate has been used in the synthesis of GdIII coordination polymers with significant magnetic entropy changes, suggesting its use in cryogenic magnetic refrigeration (Zheng et al., 2017).
properties
Product Name |
3-Phenanthryl sulfate |
|---|---|
Molecular Formula |
C14H9O4S- |
Molecular Weight |
273.29 g/mol |
IUPAC Name |
phenanthren-3-yl sulfate |
InChI |
InChI=1S/C14H10O4S/c15-19(16,17)18-12-8-7-11-6-5-10-3-1-2-4-13(10)14(11)9-12/h1-9H,(H,15,16,17)/p-1 |
InChI Key |
DFCZQECVFFVKDE-UHFFFAOYSA-M |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2C=C(C=C3)OS(=O)(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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